Cas no 629655-19-2 (5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid)
629655-19-2 structure
Product Name:5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
CAS No:629655-19-2
MF:C9H6ClN3O2
MW:223.615840435028
MDL:MFCD11215562
CID:1642523
PubChem ID:53439075
Update Time:2025-04-21
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-chloro-2-(1H-1,2,4-triazol-1-yl)-
- 5-chloro-2-(1,2,4-triazol-1-yl)benzoic acid
- 5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID
- DB-382359
- 629655-19-2
- EN300-260829
- G40549
- Z838078150
- CS-0210103
- DTXSID90701711
- OZGSJCVAEWACOE-UHFFFAOYSA-N
- AB63979
- AKOS005264298
- 5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOICACID
- SCHEMBL6929488
- 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid
-
- MDL： MFCD11215562
- Inchi： 1S/C9H6ClN3O2/c10-6-1-2-8(7(3-6)9(14)15)13-5-11-4-12-13/h1-5H,(H,14,15)
- InChI Key： OZGSJCVAEWACOE-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C(=O)O)C=1)N1C=NC=N1
Computed Properties
- Exact Mass: 223.01498
- Monoisotopic Mass: 223.0148541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 68.01
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C592870-10mg |
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid |
629655-19-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C592870-50mg |
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid |
629655-19-2 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | C592870-100mg |
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid |
629655-19-2 | 100mg |
$ 230.00 | 2022-06-06 | ||
| 1PlusChem | 1P00EQS3-50mg |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid |
629655-19-2 | 95% | 50mg |
$120.00 | 2025-03-14 | |
| 1PlusChem | 1P00EQS3-100mg |
5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID |
629655-19-2 | 95% | 100mg |
$235.00 | 2025-02-27 | |
| 1PlusChem | 1P00EQS3-250mg |
5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID |
629655-19-2 | 95% | 250mg |
$328.00 | 2025-02-27 | |
| 1PlusChem | 1P00EQS3-500mg |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid |
629655-19-2 | 95% | 500mg |
$380.00 | 2025-03-14 | |
| 1PlusChem | 1P00EQS3-1g |
5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID |
629655-19-2 | 95% | 1g |
$856.00 | 2025-02-27 | |
| 1PlusChem | 1P00EQS3-2.5g |
5-Chloro-2-(1H-1,2,4-triazol-1-yl)benzoic acid |
629655-19-2 | 95% | 2.5g |
$935.00 | 2025-03-14 | |
| 1PlusChem | 1P00EQS3-5g |
5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)BENZOIC ACID |
629655-19-2 | 95% | 5g |
$2458.00 | 2025-02-27 |
5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
629655-19-2 (5-chloro-2-(1H-1,2,4-triazol-1-yl)benzoic Acid) Related Products
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